Cas no 4448-84-4 (2-cycloheptylethan-1-amine)

• Product Name: 2-cycloheptylethan-1-amine
• CAS No: 4448-84-4
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD04114510
• CID: 331637
• PubChem ID: 227405
• Update Time: 2025-11-02

2-cycloheptylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cycloheptylethanamine
• (2-Cycloheptylethyl)amine
• 2-Cycloheptylethan-1-amine
• 2-Cycloheptyl-Ethylamine
• Cycloheptaneethanamine
• (2-cycloheptylethyl)amine(SALTDATA: FREE)
• 2-Cycloheptyl-aethylamin
• Cycloheptaneethylamine
• CCG-358830
• F1902-0058
• DTXSID00280880
• F10354
• NSC-18975
• AKOS010970136
• 4448-84-4
• MFCD04114510
• (2-Cycloheptylethyl)amine, AldrichCPR
• 2-Cycloheptylethylamine
• NSC18975
• AS-46744
• AB18476
• FT-0693170
• A826600
• 4LSG5XUU8V
• SCHEMBL1020954
• EN300-265850
• UNII-4LSG5XUU8V
• 2-cycloheptylethan-1-amine

• MDL： MFCD04114510
• Inchi： 1S/C9H19N/c10-8-7-9-5-3-1-2-4-6-9/h9H,1-8,10H2
• InChI Key： TVNJOEXFIFMSSH-UHFFFAOYSA-N
• SMILES： NCCC1CCCCCC1

Computed Properties

• Exact Mass: 141.15200
• Monoisotopic Mass: 141.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.9

Experimental Properties

• Density: 0.853
• Boiling Point: 192.8℃ at 760 mmHg
• Flash Point: 65.3°C
• Refractive Index: 1.458
• PSA: 26.02000
• LogP: 3.00590

2-cycloheptylethan-1-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-cycloheptylethan-1-amine

Comprehensive Guide to 2-Cycloheptylethan-1-amine (CAS No. 4448-84-4): Properties, Applications, and Industry Insights

2-Cycloheptylethan-1-amine (CAS No. 4448-84-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique cyclic structure. As a secondary amine derivative, it features a cycloheptyl ring bonded to an ethylamine group, offering distinct reactivity patterns. This article explores its molecular characteristics, synthesis pathways, and emerging applications while addressing trending queries like "sustainable amine synthesis" and "bioactive cycloheptyl derivatives."

The compound’s physicochemical properties include a molecular weight of 155.27 g/mol and a boiling point of ~210°C, making it suitable for high-temperature reactions. Researchers highlight its role as a chiral building block in asymmetric catalysis, aligning with the growing demand for enantioselective synthesis techniques. Recent studies (2023-2024) emphasize its potential in designing non-peptidic enzyme inhibitors, a hot topic in drug discovery forums.

Industrial applications of 2-cycloheptylethan-1-amine span specialty chemicals and material science. Its lipophilic nature enhances compatibility with polymer matrices, addressing search trends like "amine-functionalized materials for coatings." Manufacturers optimize its production via reductive amination of cycloheptanone, a process scrutinized for green chemistry compliance. Analytical methods such as GC-MS and HPLC ensure purity, critical for meeting regulatory standards in the EU and North America.

Emerging discussions in scientific communities link CAS 4448-84-4 to corrosion inhibition and lubricant additives, responding to searches on "high-performance industrial fluids." Its low ecotoxicity profile also aligns with ESG-driven research, contrasting with traditional amine counterparts. Patent filings (2022-present) reveal novel uses in flexible electronics, where its dielectric properties aid in polymer thin-film development.

From a market perspective, the global demand for cycloheptyl-based amines is projected to grow at 6.2% CAGR (2023-2030), driven by pharmaceutical R&D. Challenges like large-scale purification and stereochemical control remain active research areas, frequently cited in academic publications. For suppliers, emphasizing batch-to-batch consistency and custom synthesis capabilities can capture B2B search traffic targeting "high-purity amine suppliers."

In conclusion, 2-cycloheptylethan-1-amine exemplifies the intersection of structural novelty and functional versatility. Its relevance in green synthesis and advanced material design positions it as a compound to watch, particularly for researchers exploring "next-generation amine applications" or "cyclic amine pharmacokinetics." Continuous innovation in production methodologies will further solidify its industrial importance.